Cas no 804498-72-4 (6-Fluoronaphthalen-1-ol)

6-Fluoronaphthalen-1-ol structure

Product Name:6-Fluoronaphthalen-1-ol

CAS No:804498-72-4

Molecular Formula:C₁₀H₇FO

Molecular Weight:162.160386323929

MDL:MFCD15528810

CID:2503106

PubChem ID:53485703

6-Fluoronaphthalen-1-ol Properties

Names and Identifiers

- 6-Fluoronaphthalen-1-ol
- 6-Fluoro-1-hydroxynaphthalene
- 6-fluoro-1-naphthol
- 1-Naphthalenol, 6-fluoro-
- AK341304
- 2-Fluoro-5-hydroxynaphthalene
- FCH1141126
- 6-Fluoro-naphthalen-1-ol
- 6-Fluoro-1-naphthalenol (ACI)
- AKOS027338865
- DB-011742
- SY121970
- 804498-72-4
- CS-0129381
- SCHEMBL2529937
- MFCD15528810
- DS-12252
- SB38833
- DTXSID50704788
- MDL： MFCD15528810
- InChIKey： OKENUCKFNDSQJT-UHFFFAOYSA-N
- Inchi： 1S/C10H7FO/c11-8-4-5-9-7(6-8)2-1-3-10(9)12/h1-6,12H
- SMILES： FC1C=C2C(C(=CC=C2)O)=CC=1

Computed Properties

Exact Mass: 162.048093005g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 0
Monoisotopic Mass: 162.048093005g/mol
Heavy Atom Count: 12
Complexity: 160
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.8
Topological Polar Surface Area: 20.2

6-Fluoronaphthalen-1-ol Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P008N4I-100mg	6-Fluoronaphthalen-1-ol	804498-72-4	95%	100mg	$47.00	2025-02-24
A2B Chem LLC	AE02418-100mg	6-Fluoro-1-hydroxynaphthalene	804498-72-4	95%	100mg	$47.00	2024-04-19
Aaron	AR008NCU-100mg	6-Fluoronaphthalen-1-ol	804498-72-4	95%	100mg	$66.00	2025-01-23
abcr	AB435615-250 mg	6-Fluoro-1-naphthol; .	804498-72-4		250mg	€300.90	2023-04-23
Alichem	A219000987-500mg	2-Fluoro-5-hydroxynaphthalene	804498-72-4	98%	500mg	$940.80	2023-09-01
Apollo Scientific	PC908525-100mg	6-Fluoronaphthalen-1-ol	804498-72-4	95+%	100mg	£58.00	2025-02-22
Chemenu	CM362094-500g	6-fluoronaphthalen-1-ol	804498-72-4	95%+	500g	$11538	2024-07-23
Crysdot LLC	CD12029636-1g	6-Fluoronaphthalen-1-ol	804498-72-4	95+%	1g	$595
eNovation Chemicals LLC	D521273-1g	6-Fluoro-1-hydroxynaphthalene	804498-72-4	95%	1g	$575	2022-06-07
TRC	F600330-10mg	6-Fluoronaphthalen-1-ol	804498-72-4		10mg	$ 70.00	2022-06-04

6-Fluoronaphthalen-1-ol Synthesis

Synthetic Circuit 1

703-67-3

804498-72-4

Reaction Conditions

1.1 Catalysts: Boron trifluoride etherate , Quinolinium, 3-cyano-1-methyl-, perchlorate (1:1) , (OC-6-11)-Bis(acetonitrile)[bis[μ-[[2,3-butanedione 2,3-di(oximato-κO)](2-)]]tet… Solvents: Acetonitrile ; 30 min, rt

Reference

Photocatalytic hydrogen evolution of 1-tetralones to α-naphthols by continuous-flow technology

He, Xu; et al, Catalysis Science & Technology, 2019, 9(13), 3337-3341

Synthetic Circuit 2

804498-71-3

804498-72-4

Reaction Conditions

1.1 Reagents: p-Toluenesulfonic acid Solvents: Toluene ; 3 h, reflux; reflux → rt
1.2 Reagents: Sodium carbonate Solvents: Water ; neutralized, rt

Reference

Synthesis of substituted naphthalenes from α-tetralones generated by a xanthate radical addition-cyclisation sequence

Cordero-Vargas, Alejandro; et al, Organic & Biomolecular Chemistry, 2004, 2(20), 3018-3025

Synthetic Circuit 3

1123760-78-0

804498-72-4

Reaction Conditions

1.1 Reagents: Perchloric acid Solvents: Acetonitrile ; rt

Reference

Acid-Catalyzed Dehydration of Naphthalene-cis-1,2-dihydrodiols: Origin of Impaired Resonance Effect of 3-Substituents

Kudavalli, Jaya Satyanarayana; et al, Journal of Organic Chemistry, 2011, 76(22), 9338-9343

Synthetic Circuit 4

128400-42-0

3377-92-2

804498-72-4

Reaction Conditions

1.1 Solvents: 1,2-Dichloroethane ; 15 min, reflux
1.2 Reagents: Lauroyl peroxide ; reflux; reflux → rt
1.3 Reagents: Lauroyl peroxide , Camphorsulfonic acid Solvents: 1,2-Dichloroethane ; reflux; reflux → rt
2.1 Reagents: p-Toluenesulfonic acid Solvents: Toluene ; 3 h, reflux; reflux → rt
2.2 Reagents: Sodium carbonate Solvents: Water ; neutralized, rt

Reference

Synthesis of substituted naphthalenes from α-tetralones generated by a xanthate radical addition-cyclisation sequence

Cordero-Vargas, Alejandro; et al, Organic & Biomolecular Chemistry, 2004, 2(20), 3018-3025

Synthetic Circuit 5

173276-82-9

804498-72-4

3132-92-1

Reaction Conditions

1.1 Reagents: Boron trifluoride etherate Solvents: Dichloromethane ; 1.5 h, 0 °C → rt

Reference

Synthesis of monofluorinated 1-(naphthalen-1-yl)piperazines

Repine, Joseph T.; et al, Tetrahedron Letters, 2007, 48(31), 5539-5541

Synthetic Circuit 6

173276-82-9

804498-72-4

3132-92-1

Reaction Conditions

1.1 Reagents: Boron trifluoride etherate Solvents: Dichloromethane ; 0 °C; 30 min, 0 °C; 0 °C → rt; 2 h, rt

Reference

Structural Modifications of Nile Red Carbon Monoxide Fluorescent Probe: Sensing Mechanism and Applications

Madea, Dominik; et al, Journal of Organic Chemistry, 2020, 85(5), 3473-3489

Synthetic Circuit 7

348-57-2

804498-72-4

3132-92-1

Reaction Conditions

1.1 Reagents: Magnesium Solvents: Tetrahydrofuran ; rt → 60 °C
1.2 Catalysts: Iodine Solvents: Tetrahydrofuran ; 30 min, reflux; 15 h, 65 °C; 65 °C → rt
1.3 Reagents: Water ; rt
2.1 Reagents: Boron trifluoride etherate Solvents: Dichloromethane ; 0 °C; 30 min, 0 °C; 0 °C → rt; 2 h, rt

Reference

Structural Modifications of Nile Red Carbon Monoxide Fluorescent Probe: Sensing Mechanism and Applications

Madea, Dominik; et al, Journal of Organic Chemistry, 2020, 85(5), 3473-3489

Synthetic Circuit 8

348-57-2

804498-72-4

3132-92-1

Reaction Conditions

1.1 Reagents: Magnesium Solvents: Tetrahydrofuran ; 2 h, 65 °C; 15 h, 65 °C
2.1 Reagents: Hydrochloric acid Solvents: Ethanol ; 2 h, reflux

Reference

Synthesis of monofluorinated 1-(naphthalen-1-yl)piperazines

Repine, Joseph T.; et al, Tetrahedron Letters, 2007, 48(31), 5539-5541

6-Fluoronaphthalen-1-ol Raw materials

6-Fluoronaphthalen-1-ol Preparation Products

6-Fluoronaphthalen-1-ol Suppliers

Shanghai chemsoon Biotechnology Co., Ltd

Audited Supplier

(CAS:804498-72-4)

MR./MRS.:ZHAO JING LI

Phone:17558870519

Email:sales02@chemsoon.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:804498-72-4)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

SHANG HAI JI XIANG Biotechnology Co., Ltd.

Audited Supplier

(CAS:804498-72-4)

MR./MRS.:ZHOU JING LI

Phone:

Email:1791635336@qq.com

6-Fluoronaphthalen-1-ol Related Literature

1. New routes to organofluorine compounds based on ketenes and the radical transfer of xanthates

Samir Z. Zard Org. Biomol. Chem. 2007 5 205
2. Synthesis of substituted naphthalenes from α-tetralones generated by a xanthate radical addition–cyclisation sequence

Alejandro Cordero-Vargas,Inés Pérez-Martín,Béatrice Quiclet-Sire,Samir Z. Zard Org. Biomol. Chem. 2004 2 3018
3. The xanthate route to tetralones, tetralins, and naphthalenes. A brief account

Béatrice Quiclet-Sire,Samir Z. Zard Org. Biomol. Chem. 2023 21 910

804498-72-4 (6-Fluoronaphthalen-1-ol) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:804498-72-4)6-Fluoronaphthalen-1-ol

Purity:99%

Quantity:1g

Price($):326.0